Tetrapyrroles and derivatives

Chemical Name	CAS	MF
Chlorophyllin copper sodium salt	65963-40-8	C₃₄H₃₁CuN₄Na₃O₆
AEOL-10150 pentachloride	286475-30-7
3,7,12,17-Corrintetrapropanoicacid,2,13,18-tris(carboxymethyl)-4,5,6,7,8,11,12,22-octadehydro-4,5,6,9,10,11,21,22-octahydro-3,5,8,9,13,15,18,19-octamethyl-,(1R,2R,3R,9S,13S,17S,18S,19R)- (9CI)	139663-56-2	C₄₅H₆₀N₄O₁₄
21H,23H-Porphine-7,17-dione, 18-(2-O-acetyl-3,6-dideoxy-β-xylo-hexopyranosyl)-8-(3,6-dideoxy-β-xylo-hexopyranosyl)-8,18-dihydro-2,8,13,18-tetramethyl-	169217-20-3	C₃₈H₄₄N₄O₉
Pyrrolo[2'',3'':4',5']azepino[1',2':1,5]pyrrolo[3,2-f]indolizine-9-propanoicacid,2-[[4-(2-carboxyethyl)-1,5-dihydro-3-methyl-5-oxo-2H-pyrrol-2-ylidene]methyl]-4,5,10,12-tetrahydro-3,8,12,13-tetramethyl-10-oxo-,(Z)- (9CI)	67008-15-5	C₃₃H₃₄N₄O₆
21H-Biline-2,7,12,17-tetrapropanoicacid,3,8,13,18-tetrakis(carboxymethyl)-5,10,15,22,23,24-hexahydro-19-(hydroxymethyl)-	71861-60-4	C₄₀H₄₆N₄O₁₇
3-[(2Z)-2-[[3-(2-carboxyethyl)-4-methyl-5-[[3-methyl-5-[(Z)-(3-methyl-5-oxo-4-vinyl-pyrrol-2-ylidene)methyl]-4-vinyl-1H-pyrrol-2-yl]methyl]-1H-pyrrol-2-yl]methylene]-4-methyl-5-oxo-pyrrol-3-yl]propanoic acid	60189-25-5	C₃₃H₃₆N₄O₆
Octa-Me ester-Urobiliverdin I	96246-52-5	C₄₇H₅₄N₄O₁₈
Krill fluorescent substance F	121295-09-8	C₃₃H₄₀N₄O₈
3,3'-[4,4'-dimethyl-2,2'-dioxo-2,5,2',5'-tetrahydro-5,5'-(3,9-dimethyl-8-vinyl-4,5-dihydro-dipyrrolo[1,2-a;2',3'-d]azepine-2,7-diylbismethylene)-di-pyrrol-3-yl]-bis-propionic acid dimethyl ester	78424-52-9	C₃₅H₃₈N₄O₆

Related Literature

1. Caffeic acid attenuates the autocrine IL-6 in hepatocellular carcinoma via the epigenetic silencing of the NF-κB-IL-6-STAT-3 feedback loop†

Lingling Wang,Ming Lu,Mei Yi,Lijun Chen,Jian Shen,Zhong Li,Lei Li,Ye Yang,Jianping Zhang,Yuan Li RSC Adv., 2015,5, 52952-52957
2. CCD detectors for molecular absorption spectrophotometry. A theoretical and experimental study on characteristics and performance

Javier Galbán,Susana de Marcos,Isabel Sanz,Carlos Ubide,Juan Zuriarrain Analyst, 2010,135, 564-569
3. Borrowing hydrogen: a catalytic route to C–C bond formation from alcohols†

Michael G. Edwards,Rodolphe F. R. Jazzar,Belinda M. Paine,Duncan J. Shermer,Michael K. Whittlesey,Jonathan M. J. Williams,Dean D. Edney Chem. Commun., 2004, 90-91
4. Blurring the line between solution and the gas phase: collision-induced dissociation of hypersolvated lanthanide trications provides insights into solution acidity

Jennifer Pape,Keri McQuinn,Fraser Hof,J. Scott McIndoe New J. Chem., 2011,35, 1582-1587
5. Carbohydrate-actuated nanofluidic diode: switchable current rectification in a nanopipette†

Boaz Vilozny,Paolo Actis,Daniel Hwang,Bakthan Singaram,Nader Pourmand Nanoscale, 2013,5, 9214-9221

Recommended suppliers

Zhangzhou Sinobioway Peptide Co.,Ltd.

Factory Trade Brand reagents

Company nature: Private enterprises
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD

Factory Trade Brand reagents

Company nature: Private enterprises
Nanjing Jubai Biopharm

Factory Trade Brand reagents

Company nature: Private enterprises
Wuhan brilliant Technology Co.,Ltd

Factory Trade Brand reagents

Company nature: Private enterprises
Hefei Zhongkesai High tech Materials Technology Co., Ltd

Factory Trade Brand reagents

Company nature: Private enterprises